Cas no 900001-18-5 (N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 900001-18-5
• MF: C₁₅H₁₅N₃O₃S₃
• MW: 381.492899179459
• CID: 5504793
• Update Time: 2025-10-30

N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-(3-cyano-2-thienyl)-1-(2-thienylsulfonyl)-
• N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C15H15N3O3S3/c16-10-12-5-9-23-15(12)17-14(19)11-3-6-18(7-4-11)24(20,21)13-2-1-8-22-13/h1-2,5,8-9,11H,3-4,6-7H2,(H,17,19)
• InChI Key： KXZXKNVNNROKLZ-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2SC=CC=2C#N)=O)CC1

Additional information on N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

Recent Advances in the Study of N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS: 900001-18-5)

N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS: 900001-18-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiophene and piperidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its utility as a potential drug candidate.

The synthesis of N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability. The compound's structural features, including the cyanothiophene and sulfonyl groups, contribute to its stability and bioavailability, making it a viable candidate for further development.

Pharmacological studies have demonstrated that N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide exhibits potent activity against specific biological targets. In vitro and in vivo experiments have revealed its efficacy in modulating key signaling pathways, particularly those involved in inflammatory and oncogenic processes. These findings suggest that the compound could be developed into a therapeutic agent for conditions such as cancer and autoimmune diseases.

Mechanistic investigations have further elucidated the compound's mode of action. It has been shown to interact with specific protein targets, inhibiting their activity and disrupting downstream signaling cascades. This targeted approach minimizes off-target effects, enhancing its potential as a selective therapeutic agent. Additionally, computational modeling studies have provided insights into the compound's binding affinity and interaction dynamics, supporting its further optimization.

Despite these promising results, challenges remain in the development of N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide. Issues such as metabolic stability, toxicity, and formulation need to be addressed to advance the compound into clinical trials. Ongoing research aims to overcome these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, N-(3-cyanothiophen-2-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its potent pharmacological activity, make it a valuable subject of ongoing research. Future studies will focus on optimizing its properties and evaluating its efficacy in preclinical and clinical settings, paving the way for its potential therapeutic applications.